Cas no 1261996-55-7 (Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl-)

• Product Name: Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl-
• CAS No: 1261996-55-7
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD18312362
• CID: 2768318
• Update Time: 2025-06-08

Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl-

• MDL： MFCD18312362
• Inchi： 1S/C14H14N2O2/c1-16(2)14(18)11-6-3-5-10(9-11)13-12(17)7-4-8-15-13/h3-9,17H,1-2H3
• InChI Key： DJJANYJKDGFBSR-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)C1=CC=CC(C2=NC=CC=C2O)=C1

Computed Properties

• Exact Mass: 242.106
• Monoisotopic Mass: 242.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2

Additional information on Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl-

Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- (CAS No. 1261996-55-7): A Comprehensive Overview

Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl-, identified by its CAS number 1261996-55-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzamide core substituted with a 3-hydroxy-2-pyridinyl group and N,N-dimethylamino functionality, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The benzamide moiety is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 3-hydroxy-2-pyridinyl group introduces additional layers of complexity, potentially influencing the compound's solubility, metabolic stability, and binding affinity. The N,N-dimethylamino group further enhances the molecule's basicity, which can be crucial for interactions with acidic biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The pyridine ring in Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- contributes to its ability to mimic natural biomolecules and interact with various biological pathways. Specifically, the 3-hydroxy substituent on the pyridine ring may play a critical role in modulating the compound's bioactivity by influencing hydrogen bonding interactions and electronic properties.

In terms of pharmacological potential, Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- has been explored for its possible roles in modulating inflammatory pathways and neurotransmitter systems. The benzamide core is known to have anti-inflammatory properties, while the pyridinyl group may interact with receptors involved in pain perception and neuroprotection. Preliminary in vitro studies suggest that this compound may exhibit significant activity against certain inflammatory markers and could serve as a lead compound for further optimization.

The synthesis of Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the benzamide bond, followed by functionalization of the pyridine ring with the hydroxyl group. The introduction of the N,N-dimethylamino group is often achieved through nucleophilic substitution or reductive amination techniques. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, may be employed to enhance efficiency and scalability.

Analytical characterization of this compound is crucial for understanding its physicochemical properties and ensuring its quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm structural integrity and purity. Additionally, computational methods like molecular modeling can provide insights into the compound's binding modes and interactions with biological targets.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- make it an attractive candidate for such applications. By leveraging its unique combination of functional groups, this compound may offer synergistic effects that enhance therapeutic outcomes.

Furthermore, the growing interest in green chemistry principles has influenced synthetic approaches to compounds like Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. This includes using renewable feedstocks, optimizing reaction conditions for energy efficiency, and employing biocatalytic methods where possible.

In conclusion, Benzamide, 3-(3-hydroxy-2-pyridinyl)-N,N-dimethyl- represents a fascinating subject of study in medicinal chemistry. Its unique structural features and potential biological activities position it as a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to remain at the forefront of pharmaceutical innovation.